Cas no 13125-44-5 (Bisnorlipoic Acid)

Bisnorlipoic Acid is a derivative of alpha-lipoic acid (ALA), characterized by the absence of two methylene groups in its structure. This modification alters its biochemical properties, potentially influencing its redox activity, solubility, and metabolic stability. Compared to ALA, Bisnorlipoic Acid may exhibit distinct pharmacokinetic profiles, such as enhanced cellular uptake or altered distribution. Its applications span research in oxidative stress modulation, mitochondrial function, and metabolic pathways. The compound is of interest in studies exploring thiol-disulfide balance and antioxidant mechanisms. Its structural uniqueness makes it a valuable tool for investigating the role of lipoic acid derivatives in biochemical and pharmacological contexts.

Bisnorlipoic Acid structure

Product Name:Bisnorlipoic Acid

CAS No:13125-44-5

MF:C₆H₁₀O₂S₂

MW:178.272399425507

CID:154862

PubChem ID:114466

Update Time:2025-06-08

Bisnorlipoic Acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Dithiolane-3-propanoicacid
- bisnorlipoate
- 3-(1,2-dithiolan-3-yl)propanoic acid
- 4,6-Dithiohexanoate
- 4,6-Dithiohexanoic acid
- Bisnorlipoic acid
- Bisnorthioctic acid
- 1,2-Dithiolane-3-propionic acid
- 3-(1,2-Dithiolane-3-yl)propanoic acid
- 13125-44-5
- 3-(1,2-Dithiolan-3-yl)propanoic acid #
- DTXSID20927144
- SCHEMBL6809713
- 3-(dithiolan-3-yl)propanoic acid
- 3-(1,2-Dithiolan-3-yl)propanoicacid
- 1,2-Dithiolane-3-propanoic acid
- 3-(1,2-dithiolan-3-yl)propionic acid
- Bisnorlipoic Acid
- Inchi： 1S/C6H10O2S2/c7-6(8)2-1-5-3-4-9-10-5/h5H,1-4H2,(H,7,8)
- InChI Key： RGQLDLUVIDCIBI-UHFFFAOYSA-N
- SMILES： S1C(CCC(=O)O)CCS1

Computed Properties

Exact Mass: 178.0123
Monoisotopic Mass: 178.012
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 87.9Å²

Experimental Properties

Density: 1.307
Boiling Point: 343.8°Cat760mmHg
Flash Point: 161.7°C
Refractive Index: 1.584
PSA: 37.3

Bisnorlipoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B254450-0.5mg	Bisnorlipoic Acid	13125-44-5	0.5mg	$ 125.00	2022-06-07
TRC	B254450-2.5mg	Bisnorlipoic Acid	13125-44-5	2.5mg	$ 620.00	2023-04-18
TRC	B254450-5mg	Bisnorlipoic Acid	13125-44-5	5mg	$ 1194.00	2023-04-18
TRC	B254450-.5mg	Bisnorlipoic Acid	13125-44-5	.5mg	$ 155.00	2023-04-18